Cas no 2147564-84-7 (4,4-Difluoro-2-methylpentan-1-ol)

• Product Name: 4,4-Difluoro-2-methylpentan-1-ol
• CAS No: 2147564-84-7
• MF: C₆H₁₂F₂O
• MW: 138.155689239502
• MDL: MFCD30610327
• CID: 5617833
• PubChem ID: 165731306
• Update Time: 2025-05-21

4,4-Difluoro-2-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2-methylpentan-1-ol
• 2147564-84-7
• EN300-2916543
• 1-Pentanol, 4,4-difluoro-2-methyl-
• 4,4-Difluoro-2-methylpentan-1-ol

• MDL： MFCD30610327
• Inchi： 1S/C6H12F2O/c1-5(4-9)3-6(2,7)8/h5,9H,3-4H2,1-2H3
• InChI Key： MSSHLNCFZPWPEC-UHFFFAOYSA-N
• SMILES： FC(C)(CC(C)CO)F

Computed Properties

• Exact Mass: 138.08562133g/mol
• Monoisotopic Mass: 138.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.012±0.06 g/cm3(Predicted)
• Boiling Point: 127.2±25.0 °C(Predicted)
• pka: 14.89±0.10(Predicted)

Additional information on 4,4-Difluoro-2-methylpentan-1-ol

4,4-Difluoro-2-methylpentan-1-ol: A Comprehensive Overview

The compound 4,4-Difluoro-2-methylpentan-1-ol (CAS No. 2147564-84-7) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of alcohols, specifically a secondary alcohol, and its structure is characterized by a pentane backbone with two fluorine atoms attached to the fourth carbon and a methyl group on the second carbon. The hydroxyl group (-OH) is located on the first carbon, making it a primary alcohol derivative. The presence of fluorine atoms introduces unique electronic and steric properties to the molecule, which have been extensively studied in recent years.

Recent studies have highlighted the importance of fluorinated alcohols like 4,4-Difluoro-2-methylpentan-1-ol in drug discovery and material synthesis. Fluorine substitution is known to enhance the stability and bioavailability of molecules, making them attractive candidates for pharmaceutical applications. For instance, researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules with potential anti-inflammatory and antioxidant properties. The fluorine atoms in the molecule also contribute to its lipophilicity, which is a critical factor in drug design.

In addition to its role in pharmaceuticals, 4,4-Difluoro-2-methylpentan-1-ol has found applications in polymer chemistry. Its ability to undergo various polymerization reactions has led to its use in the development of novel polymeric materials with tailored mechanical and thermal properties. Recent advancements in controlled radical polymerization techniques have enabled the synthesis of polymers incorporating this compound as a functional monomer, resulting in materials with improved durability and resistance to environmental factors.

The synthesis of 4,4-Difluoro-2-methylpentan-1-ol involves a multi-step process that typically begins with the fluorination of an appropriate alkane or alkene precursor. Recent research has focused on optimizing these synthetic routes to improve yield and reduce environmental impact. For example, catalytic fluorination methods using transition metal catalysts have been developed to achieve higher efficiency and selectivity in the fluorination step.

The physical properties of 4,4-Difluoro-2-methylpentan-1-ol are also of significant interest. Its melting point and boiling point are influenced by the presence of fluorine atoms, which introduce strong electronegativity effects. These properties make it suitable for use in various industrial applications, including as a solvent or as an intermediate in organic synthesis. Furthermore, its compatibility with other chemical reagents has been explored in recent studies, leading to its use in green chemistry processes that minimize waste and promote sustainability.

In conclusion, 4,4-Difluoro-2-methylpentan-1-ol (CAS No. 2147564-84-7) is a multifaceted compound with promising potential across diverse fields. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an even greater role in advancing modern chemistry and materials science.